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Cat. No.: B15585205
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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of GNA002, a potent and specific covalent inhibitor of Enhancer of Zeste
Homolog 2 (EZH2).[1][2] GNA002 binds to Cys668 within the EZH2-SET domain, leading to the
degradation of EZH2 and subsequent reduction of H3K27 trimethylation.[1][2][3] Adherence to
these protocols is crucial for ensuring the stability and activity of the compound for reliable and
reproducible experimental results.

Physicochemical and Solubility Data

A comprehensive understanding of the physicochemical properties of GNA002 is essential for
its effective use in experimental settings. The following table summarizes the key properties
and solubility data for GNA002.
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Property Value

Molecular Weight 701.89 g/mol

Appearance Light yellow to yellow oil

Purity >98%

Primary Solvent Dimethyl Sulfoxide (DMSO)
Solubility in DMSO Up to 100 mg/mL (158.53 mM)

Combinations of DMSO, PEG300, Tween-80,
Saline, Corn Oil, or SBE-B-CD

In Vivo Solvents

Note: The solubility of GNA002 in DMSO can be affected by moisture. It is highly
recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4] If
precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.[1]

GNAO002 Signaling Pathway

GNAO002 is a derivative of Gambogenic acid that acts as a specific inhibitor of EZH2, a key
component of the Polycomb Repressor Complex 2 (PRC2). By covalently binding to EZH2,
GNAO002 triggers its ubiquitination and degradation, leading to a reduction in the methylation of
Histone H3 at lysine 27 (H3K27me3). This epigenetic modification is a critical repressive mark,
and its reduction by GNA002 can reactivate the expression of PRC2-silenced tumor
suppressor genes.
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Cell Nucleus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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